Cas no 146426-39-3 (2,1-Benzisoxazole-3-carboxylicacid, 5-nitro-)

• Product Name: 2,1-Benzisoxazole-3-carboxylicacid, 5-nitro-
• CAS No: 146426-39-3
• MF: C₈H₄N₂O₅
• MW: 208.12776184082
• CID: 101191
• PubChem ID: 57357523
• Update Time: 2025-04-18

2,1-Benzisoxazole-3-carboxylicacid, 5-nitro- Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzisoxazole-3-carboxylicacid, 5-nitro-
• 5-nitro-2,1-benzoxazole-3-carboxylic acid
• 2,1-Benzisoxazole-3-carboxylicacid,5-nitro-(9CI)
• 146426-39-3
• DTXSID90723711
• 5-Nitrobenzo[c]isoxazole-3-carboxylic acid

• Inchi： 1S/C8H4N2O5/c11-8(12)7-5-3-4(10(13)14)1-2-6(5)9-15-7/h1-3H,(H,11,12)
• InChI Key： SMCISGSSIJGSDG-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=C2C=C(C=CC2=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.01202123g/mol
• Monoisotopic Mass: 208.01202123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 109Ų